Cas no 312607-62-8 (7-ethoxy-2-oxo-2H-chromene-3-carboxamide)

• Product Name: 7-ethoxy-2-oxo-2H-chromene-3-carboxamide
• CAS No: 312607-62-8
• MF: C₁₂H₁₁NO₄
• MW: 233.220043420792
• CID: 5943875
• PubChem ID: 3305338
• Update Time: 2025-05-22

7-ethoxy-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-ethoxy-2-oxo-2H-chromene-3-carboxamide
• 312607-62-8
• Oprea1_777820
• SR-01000400232
• 7-ethoxy-2-oxochromene-3-carboxamide
• AKOS002728103
• SR-01000400232-1
• F0110-0245
• EU-0001521

• Inchi： 1S/C12H11NO4/c1-2-16-8-4-3-7-5-9(11(13)14)12(15)17-10(7)6-8/h3-6H,2H2,1H3,(H2,13,14)
• InChI Key： RREMGRYWZHSOHB-UHFFFAOYSA-N
• SMILES： O1C(C(C(N)=O)=CC2C=CC(=CC1=2)OCC)=O

Computed Properties

• Exact Mass: 233.06880783g/mol
• Monoisotopic Mass: 233.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 78.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 7-ethoxy-2-oxo-2H-chromene-3-carboxamide

Recent Advances in the Study of 7-Ethoxy-2-oxo-2H-chromene-3-carboxamide (CAS: 312607-62-8): A Promising Compound in Chemical Biology and Pharmaceutical Research

7-Ethoxy-2-oxo-2H-chromene-3-carboxamide (CAS: 312607-62-8) is a synthetic coumarin derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. Coumarins, a class of benzopyrone compounds, are known for their diverse biological activities, including anticoagulant, antimicrobial, anti-inflammatory, and anticancer properties. The ethoxy and carboxamide substitutions in this particular derivative enhance its pharmacological profile, making it a subject of intense investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of 7-ethoxy-2-oxo-2H-chromene-3-carboxamide. One of the key findings is its role as a potent inhibitor of specific enzymes involved in inflammatory pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits strong inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study utilized molecular docking simulations and in vitro assays to confirm the binding affinity and selectivity of 7-ethoxy-2-oxo-2H-chromene-3-carboxamide for COX-2 over COX-1, suggesting its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, 7-ethoxy-2-oxo-2H-chromene-3-carboxamide has shown promise in oncology research. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that this compound induces apoptosis in certain cancer cell lines by modulating the activity of key apoptotic proteins, such as Bcl-2 and caspase-3. The researchers employed flow cytometry and Western blotting to validate these findings, highlighting the compound's potential as a chemotherapeutic agent. Furthermore, the study noted that 7-ethoxy-2-oxo-2H-chromene-3-carboxamide exhibits low cytotoxicity in normal cells, which is a critical advantage for cancer therapeutics.

The pharmacokinetic properties of 7-ethoxy-2-oxo-2H-chromene-3-carboxamide have also been a focus of recent investigations. A 2023 pharmacokinetic study published in European Journal of Pharmaceutical Sciences evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) profiles in rodent models. The results indicated favorable oral bioavailability and a relatively long half-life, which are desirable traits for drug development. However, the study also identified potential metabolic pathways that could lead to rapid clearance, suggesting the need for structural modifications to optimize its pharmacokinetic profile.

Another area of interest is the compound's potential application in neurodegenerative diseases. Preliminary research presented at the 2023 International Conference on Chemical Biology suggested that 7-ethoxy-2-oxo-2H-chromene-3-carboxamide may have neuroprotective effects by reducing oxidative stress and inhibiting the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. While these findings are promising, further in vivo studies are required to confirm the compound's efficacy and safety in neurodegenerative models.

Despite the encouraging results, challenges remain in the development of 7-ethoxy-2-oxo-2H-chromene-3-carboxamide as a therapeutic agent. One of the primary hurdles is its limited solubility in aqueous solutions, which could affect its formulation and delivery. Recent efforts have explored the use of nanotechnology-based delivery systems, such as liposomes and polymeric nanoparticles, to enhance the compound's solubility and bioavailability. A 2023 study in the International Journal of Pharmaceutics demonstrated that encapsulation of 7-ethoxy-2-oxo-2H-chromene-3-carboxamide in poly(lactic-co-glycolic acid) (PLGA) nanoparticles significantly improved its dissolution rate and cellular uptake.

In conclusion, 7-ethoxy-2-oxo-2H-chromene-3-carboxamide (CAS: 312607-62-8) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its diverse biological activities, including anti-inflammatory, anticancer, and potential neuroprotective effects, make it a valuable candidate for further investigation. However, addressing challenges related to solubility and pharmacokinetics will be crucial for its successful translation into clinical applications. Future research should focus on optimizing its chemical structure, exploring novel delivery systems, and conducting comprehensive preclinical studies to fully realize its therapeutic potential.